Cas no 1369243-65-1 (1-methyl-2-(1-methyl-1H-imidazol-2-yl)piperazine)

• Product Name: 1-methyl-2-(1-methyl-1H-imidazol-2-yl)piperazine
• CAS No: 1369243-65-1
• MF: C₉H₁₆N₄
• MW: 180.250141143799
• CID: 4594183
• PubChem ID: 82408758
• Update Time: 2025-10-29

1-methyl-2-(1-methyl-1H-imidazol-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-(1-methyl-1H-imidazol-2-yl)piperazine
• Piperazine, 1-methyl-2-(1-methyl-1H-imidazol-2-yl)-

• Inchi： 1S/C9H16N4/c1-12-5-3-10-7-8(12)9-11-4-6-13(9)2/h4,6,8,10H,3,5,7H2,1-2H3
• InChI Key： URRMNNLXTWOKOR-UHFFFAOYSA-N
• SMILES： N1(C)CCNCC1C1N(C)C=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-methyl-2-(1-methyl-1H-imidazol-2-yl)piperazine

Introduction to 1-methyl-2-(1-methyl-1H-imidazol-2-yl)piperazine (CAS No. 1369243-65-1) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 1-methyl-2-(1-methyl-1H-imidazol-2-yl)piperazine, identified by the CAS number 1369243-65-1, represents a fascinating molecule with significant potential in the realms of chemical biology and medicinal chemistry. This heterocyclic derivative combines the structural motifs of piperazine and imidazole, both of which are well-documented for their diverse pharmacological properties. The presence of two methyl groups on the imidazole ring and one on the piperazine moiety further modulates its chemical and biological behavior, making it a valuable scaffold for drug discovery and functional probe development.

Recent advancements in the field have highlighted the utility of this compound as a key intermediate in synthesizing novel bioactive molecules. The piperazine ring, characterized by its nitrogen-rich structure, is frequently employed in medicinal chemistry due to its ability to form stable hydrogen bonds and interact with biological targets such as enzymes and receptors. In contrast, the imidazole ring is renowned for its role in various natural products and pharmaceuticals, including antifungals and antivirals. The strategic placement of methyl groups enhances lipophilicity, influencing membrane permeability and metabolic stability—critical factors in drug design.

One of the most compelling aspects of 1-methyl-2-(1-methyl-1H-imidazol-2-yl)piperazine is its versatility as a building block for more complex molecules. Researchers have leveraged this scaffold to develop compounds with targeted therapeutic effects. For instance, derivatives of this structure have been explored as potential modulators of neurotransmitter systems, owing to the piperazine moiety's affinity for serotonin and dopamine receptors. Furthermore, the imidazole ring's interaction with metal ions has opened avenues for applications in metallodrug development, where coordination chemistry plays a pivotal role.

Recent studies have also underscored the compound's relevance in addressing neurological disorders. The combined pharmacophoric features of piperazine and imidazole make it an attractive candidate for modulating ion channels and synaptic transmission. Preclinical investigations have suggested that derivatives of 1-methyl-2-(1-methyl-1H-imidazol-2-yl)piperazine may exhibit neuroprotective properties, making them promising candidates for conditions such as Alzheimer's disease and Parkinson's disease. These findings align with broader trends in drug discovery, where multifunctional scaffolds are sought to achieve synergistic effects across multiple biological pathways.

The synthesis of 1-methyl-2-(1-methyl-1H-imidazol-2-yl)piperazine (CAS No. 1369243-65-1) exemplifies the ingenuity of modern synthetic organic chemistry. Researchers have developed efficient protocols that highlight the compound's synthetic accessibility while maintaining high purity standards essential for pharmaceutical applications. Techniques such as nucleophilic substitution reactions followed by cyclization steps have been optimized to produce this core structure with remarkable yields. This accessibility is crucial for enabling further derivatization studies, allowing chemists to tailor properties such as solubility, bioavailability, and target specificity.

In parallel with its synthetic advantages, 1-methyl-2-(1-methyl-1H-imidazol-2-yl)piperazine has garnered attention for its role in developing probes for biochemical assays. Its structural features enable selective interactions with enzymes and proteins, facilitating high-throughput screening campaigns aimed at identifying novel therapeutic agents. For example, researchers have utilized this compound to study enzyme inhibition mechanisms involving metalloproteins, where the imidazole ring serves as a ligand for metal coordination. Such studies not only advance our understanding of biological processes but also accelerate the discovery pipeline for next-generation drugs.

The intersection of computational chemistry and experimental validation has further propelled the utility of 1-methyl-2-(1-methyl-1H-imidazol-2-yl)piperazine (CAS No. 1369243-65-1). Molecular modeling techniques have been employed to predict binding affinities and optimize lead structures derived from this scaffold. These predictions are then experimentally confirmed through techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. This integrated approach ensures that compounds entering later stages of drug development are both potent and well-characterized from a structural perspective.

Looking ahead, the future prospects for 1-methyl-2-(1-methyl-1H-imidazol-2-yl)piperazine are promising, particularly as interest grows in targeted therapies and personalized medicine. Its dual functionality as a pharmacophoric unit positions it as a cornerstone molecule for designing drugs that address complex diseases with high precision. As research continues to uncover new biological targets and mechanisms, compounds derived from this scaffold are likely to play an increasingly significant role in therapeutic interventions across multiple domains of medicine.